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Compound of Interest

Compound Name: Syringaldazine

Cat. No.: B7812778 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stable stock solution of

Syringaldazine, a chromogenic substrate commonly used for detecting laccase and

peroxidase activity.[1] Adherence to this protocol will ensure the consistent performance of

Syringaldazine in enzymatic assays.

Chemical and Physical Properties
Syringaldazine, also known as 4-Hydroxy-3,5-dimethoxybenzaldehyde azine, is an off-white to

yellow crystalline powder.[2][3] Its stability in solution is critical for obtaining reproducible results

in enzyme kinetics and other biochemical assays.

Table 1: Quantitative Data for Syringaldazine
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Property Value Source(s)

Molecular Formula C₁₈H₂₀N₂O₆ [1][2][4]

Molecular Weight 360.36 g/mol [1][2][3][5]

Purity (Typical) ≥98% to ≥99% [1][2][3]

Melting Point 208 - 211 °C [2][3]

Solubility

Water
Poorly soluble (21.06 mg/L at

25°C)
[6]

Ethanol (95-96%)
Soluble; dissolution may

require time
[7][8][9]

Methanol (absolute) Soluble [9][10]

Dimethylformamide (DMF) Soluble (5%) [3][5]

Dimethyl sulfoxide (DMSO) Highly soluble [8]

Storage (Solid) 2 - 8 °C [2][3]

Experimental Protocol: Preparation of
Syringaldazine Stock Solution
This protocol details the preparation of a 0.56 mM stock solution in 96% ethanol, a common

and stable formulation.

2.1. Materials

Syringaldazine (CAS 14414-32-5), powder[1]

Ethanol (96%, ACS grade or higher)

Deionized water

Amber glass volumetric flasks (50 mL and 10 mL)
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Weighing boat

Magnetic stirrer and stir bar

Analytical balance

2.2. Equipment

Fume hood

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Refrigerator (2-8°C) for storage

2.3. Procedure: 0.56 mM Stock Solution Preparation

Preparation: To prevent contamination, thoroughly rinse a 50 mL amber volumetric flask with

ethanol and allow it to dry completely.[7]

Weighing: Accurately weigh 10.0 mg of Syringaldazine powder using an analytical balance.

[7]

Dissolution: Transfer the weighed Syringaldazine into the 50 mL amber volumetric flask.

Add approximately 40 mL of 96% ethanol.

Mixing: Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer.

Complete dissolution may take up to 3 hours at room temperature.[7][9] Sonication or gentle

warming can be used to expedite this process.[8]

Final Volume: Once the Syringaldazine is fully dissolved, bring the solution to the 50 mL

mark with 96% ethanol.

Storage: Cap the flask tightly and store it in a refrigerator (2-8°C) in the dark. This solution is

stable for an extended period when stored correctly.[7][8]

2.4. Procedure: Preparation of a 0.22 mM Working Solution

For many assays, a freshly diluted working solution is required.
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Dilution: Transfer 4.0 mL of the 0.56 mM Syringaldazine stock solution into a 10 mL

volumetric flask.[7]

Final Volume: Add deionized water to bring the volume to the 10 mL mark.

Stability: This working solution should be used promptly, as it is stable for up to two hours at

room temperature when kept in a dark bottle.[7][9]

2.5. Alternative Solvents

Methanol: Syringaldazine can be dissolved in absolute methanol to prepare a 0.216 mM

solution.[10]

DMSO: While Syringaldazine is highly soluble in DMSO, this solvent may cause

precipitation when the solution is subsequently diluted in certain aqueous buffers (e.g.,

phosphate buffer).[8] Therefore, its use should be carefully validated for specific assay

conditions.

Workflow Visualization
The following diagram illustrates the key steps for preparing both the stock and working

solutions of Syringaldazine.
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Syringaldazine Solution Preparation Workflow

Stock Solution (0.56 mM)

Working Solution (0.22 mM)

1. Weigh 10 mg
Syringaldazine

2. Add 96% Ethanol
to 50 mL amber flask

3. Stir until dissolved
(~3 hours)

4. Store at 2-8°C
in the dark

5. Pipette 4 mL
of Stock Solution

For Assay Use

6. Add deionized water
to 10 mL

7. Use within 2 hours

Click to download full resolution via product page

Caption: Workflow for preparing Syringaldazine stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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